Cas no 72261-44-0 (4-(Hydroxymethyl)-1,2-O-isopropylidene-3-O-benzyl-beta-L-threo-pentofuranose)

• Product Name: 4-(Hydroxymethyl)-1,2-O-isopropylidene-3-O-benzyl-beta-L-threo-pentofuranose
• CAS No: 72261-44-0
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• MDL: MFCD12911823
• CID: 59333
• PubChem ID: 11098934
• Update Time: 2025-04-18

4-(Hydroxymethyl)-1,2-O-isopropylidene-3-O-benzyl-beta-L-threo-pentofuranose Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-1,2-O-isopropylidene-3-O-benzyl-beta-L-threo-pentofuranose
• 4-(Hydroxymethyl)-1,2-O-isopropylidene-3-O-benzyl-β-L-threo-pentofuranose
• β-L-threo-Pentofuranose, 4-C-(hydroxymethyl)-1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-
• 4-(HydroxyMethyl)-1,2-O-isopropylidene-3-O-benzyl
• Furo[2,3-d]-1,3-dioxole,b-L-threo-pentofuranose deriv.
• CS-0199217
• SCHEMBL18568726
• ((3aR,6R,6aR)-6-(Benzyloxy)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5,5-diyl)dimethanol
• 72261-44-0
• AS-77581
• [(3aR,6R,6aR)-6-(benzyloxy)-5-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methanol
• [(3aR,6R,6aR)-5-(hydroxymethyl)-2,2-dimethyl-6-phenylmethoxy-6,6a-dihydro-3aH-furo[2,3-d][1,3]dioxol-5-yl]methanol
• D82951
• AKOS025287095
• [(3AR,6R,6AR)-6-(BENZYLOXY)-5-(HYDROXYMETHYL)-2,2-DIMETHYL-DIHYDRO-3AH-FURO[2,3-D][1,3]DIOXOL-5-YL]METHANOL

• MDL： MFCD12911823
• Inchi： 1S/C16H22O6/c1-15(2)20-12-13(19-8-11-6-4-3-5-7-11)16(9-17,10-18)22-14(12)21-15/h3-7,12-14,17-18H,8-10H2,1-2H3/t12-,13-,14+/m1/s1
• InChI Key： QVXXTLFHRGMIHD-MCIONIFRSA-N
• SMILES： O1[C@H]2[C@@H]([C@H](C1(CO)CO)OCC1C=CC=CC=1)OC(C)(C)O2

Computed Properties

• Exact Mass: 310.14200
• Monoisotopic Mass: 310.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.29
• Melting Point: 70-71 ºC
• Boiling Point: 442.5 °C at 760 mmHg
• Flash Point: 442.5 °C at 760 mmHg
• Refractive Index: 1.575
• PSA: 77.38000
• LogP: 0.80300